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Compound of Interest

Compound Name: 6-lodo-2-methyl-1,3-benzothiazole
CAS No.: 68867-20-9
Cat. No.: B1270502
Get Quote
. J

Executive Summary

6-lodo-2-methyl-1,3-benzothiazole (CAS 68867-20-9) is a high-value heterocyclic
intermediate critical to the development of neuroimaging agents and targeted therapeutics. Its
structural significance lies in the C6-iodine motif, which serves as a highly reactive handle for
palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) and halogen-lithium
exchange.

In the pharmaceutical sector, this compound is a primary scaffold for synthesizing Thioflavin-T
analogues used in Positron Emission Tomography (PET) to visualize

-amyloid plaques in Alzheimer’s disease. Unlike its chloro- or bromo- counterparts, the iodo-
derivative offers superior reactivity for installing radioisotopes (

F

C) or complex aryl groups under mild conditions.

Chemical Identity & Physical Profile
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Property Specification

IUPAC Name 6-lodo-2-methyl-1,3-benzothiazole
C

Molecular Formula H
INS

Molecular Weight 275.11 g/mol

Appearance White to off-white crystalline solid

Melting Point 134-136 °C

Soluble in DMSO, CH
Cl

Solubility
, CHCI

: Insoluble in water

Monoclinic (Space group
Crystal System
)

Key Hazard Acute Tox. 3 (Oral); Aquatic Chronic 4

Synthesis & Manufacturing Protocol

While direct iodination of 2-methylbenzothiazole is possible, it often suffers from poor
regioselectivity (yielding mixtures of C6 and C4 isomers). The Sandmeyer reaction via the 6-
amino precursor is the industry standard for generating high-purity (>98%) material.

Pathway: Diazotization-lodination Strategy
Reagents:
e Precursor: 2-Methyl-6-aminobenzothiazole (CAS 2941-62-0)

» Reagents: Sodium nitrite (NaNO
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), Potassium iodide (Kl), Hydrochloric acid (HCI), Urea.

¢ Solvent: Water/Acetone mixture.

Step-by-Step Protocol:

 Acidification: Suspend 2-methyl-6-aminobenzothiazole (10 mmol) in 5N HCI (20 mL) and
cool to 0-5 °C in an ice-salt bath. Ensure vigorous stirring to maintain a fine suspension.

o Diazotization: Dropwise add a solution of NaNO

(11 mmol) in water (5 mL), maintaining the internal temperature below 5 °C. Stir for 30
minutes. The suspension should clear as the diazonium salt forms.

o Quality Check: Test with starch-iodide paper (blue) to confirm excess nitrite, then add urea
to quench excess HNO

until the paper remains white.

e Substitution (Sandmeyer): Dissolve KI (15 mmol) in water (10 mL) and add it slowly to the
cold diazonium solution.

o Observation: A vigorous evolution of N
gas will occur, and a dark precipitate will form.

o Workup: Allow the mixture to warm to room temperature and stir for 2 hours. Heat to 60 °C
for 30 minutes to ensure complete decomposition of the diazonium intermediate.

e Purification:

o Neutralize with saturated NaHCO

o Extract with CH

Cl

(3 x50 mL).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270502?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wash the organic layer with 10% Na
S
0]
(to remove free iodine) and brine.

o Dry over MgSO

and concentrate.

o Recrystallization: Purify the crude solid from hot ethanol or hexane/ethyl acetate (9:1) to
yield colorless needles.

Visualization: Synthesis & Reactivity Logic

The following diagram illustrates the retrosynthetic logic and the forward reactivity profile of the
6-iodo derivative.
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Figure 1: Synthetic workflow from the amino-precursor to the iodo-target, branching into key
medicinal chemistry applications.[1][2][3]

Applications in Drug Discovery & Imaging[2]
A. Neuroimaging (Alzheimer's Disease)

The 6-iodo moiety is the critical "leaving group” for synthesizing stannylated precursors used in
radiochemistry.
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e Mechanism: Palladium-catalyzed stannylation converts the 6-iodo compound into 6-
(tributylstannyl)-2-methylbenzothiazole.

e Radiolabeling: This tin precursor undergoes electrophilic iododestannylation to generate
high-specific-activity

I-labeled probes (e.g., [
[]TZDM) or is used to install
C-methyl groups.
« Significance: These ligands bind with high affinity (
<10 nM) to

-amyloid fibrils, allowing for in vivo quantification of plaque burden.

B. Suzuki-Miyaura Cross-Coupling

As an electrophile, CAS 68867-20-9 is superior to its bromo-analog for coupling with electron-
deficient boronic acids.

o Reaction: 6-lodo-2-methylbenzothiazole + Aryl-B(OH)

6-Aryl-2-methylbenzothiazole.

 Utility: This generates libraries of 2-methyl-6-arylbenzothiazoles, a class of compounds
exhibiting potent antitumor (via tyrosine kinase inhibition) and antimicrobial properties.

Safety & Handling Protocol

Hazard Classification:Danger (GHS06, GHSO09)
e H301: Toxic if swallowed.
e H413: May cause long-lasting harmful effects to aquatic life.

Handling Procedures:
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» Engineering Controls: Handle exclusively in a chemical fume hood. The compound may
sublime slightly under high vacuum; use a cold trap.

e PPE: Nitrile gloves (double-gloving recommended during weighing), safety goggles, and lab
coat.

o Storage: Store at 2-8 °C, protected from light. lodine-carbon bonds can be photosensitive;
store in amber vials.
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o Crystallographic Data: Cambridge Structural D

H

INS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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